Cas no 31139-36-3 (Dibenzyl Dicarbonate)

Dibenzyl Dicarbonate Properties

Names and Identifiers

• Dibenzyl pyrocarbonate
• Pyrocarbonic acid dibenzyl ester
• Dibenzyl Dicarbonate
• benzyl phenylmethoxycarbonyl carbonate
• Cbz anhydride
• Z2O
• DTXSID70394645
• AKOS015836853
• dibenzyl-dicarbonate
• 31139-36-3
• CS-0204889
• Dibenzyldicarbonate
• (PhCH2OCO)2O
• Dibenzyl dicarbonate, 97%
• Dicarbonic acid, bis(phenylmethyl) ester
• P1281
• FHRRJZZGSJXPRQ-UHFFFAOYSA-N
• FS-4658
• Benzyl Phenylmethoxycarbonyl Carbonate
• MFCD00043124
• Dibenzyl dicarbonate
• J-018255
• cbz-oxide
• SCHEMBL48133
• FT-0638952
• DB-047974
• Dicarbonic Acid 1,3-Bis(phenylmethyl) Ester; Dicarbonic Acid Bis(phenylmethyl) Ester; Oxydiformic Acid Dibenzyl Ester; Dibenzyl Pyrocarbonate; Pyrocarbonic Acid Dibenzyl Ester
• +Expand

• MDL： MFCD00043124
• InChIKey： FHRRJZZGSJXPRQ-UHFFFAOYSA-N
• Inchi： 1S/C16H14O5/c17-15(19-11-13-7-3-1-4-8-13)21-16(18)20-12-14-9-5-2-6-10-14/h1-10H,11-12H2
• SMILES： C1=CC=C(C=C1)COC(=O)OC(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 286.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 286.08412354g/mol
• Heavy Atom Count: 21
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• LogP: 3.67660
• PSA: 61.83000
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 388.65°C (rough estimate)
• Melting Point: 29-32 °C (lit.)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: >110 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.17 g/mL at 25 °C(lit.)

Dibenzyl Dicarbonate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：<0°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：4.4-10-21

Dibenzyl Dicarbonate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds